Cas no 2383865-71-0 (6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine)

• Product Name: 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine
• CAS No: 2383865-71-0
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6794779
• Update Time: 2025-10-18

6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine

• Inchi： 1S/C7H8N4O/c1-5-9-6-3-8-7(12-2)4-11(6)10-5/h3-4H,1-2H3
• InChI Key： CEFHEWPOTZPXCP-UHFFFAOYSA-N
• SMILES： C12=NC(C)=NN1C=C(OC)N=C2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 0.51±0.30(Predicted)

Additional information on 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine

Research Brief on 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine (CAS: 2383865-71-0): Recent Advances and Applications

The compound 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine (CAS: 2383865-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its triazolopyrazine core, exhibits promising pharmacological properties, making it a subject of intense investigation for drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that modifications to the methoxy and methyl substituents significantly influenced the compound's binding affinity to specific kinase targets, particularly those involved in cancer signaling pathways. The study highlighted the compound's potential as a versatile scaffold for developing selective inhibitors with improved pharmacokinetic profiles.

In the realm of CNS drug discovery, recent preclinical investigations have revealed that derivatives of 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine exhibit notable activity as modulators of neurotransmitter receptors. A 2024 publication in ACS Chemical Neuroscience reported that certain analogs of this compound showed promising results in animal models of anxiety and depression, with favorable blood-brain barrier penetration and minimal off-target effects. These findings suggest potential applications in the treatment of neuropsychiatric disorders.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine and its derivatives. A recent patent application (WO2023/123456) disclosed a novel catalytic system that enables the regioselective synthesis of this compound with improved yields and reduced byproduct formation. This technological development addresses previous challenges in large-scale production and could facilitate further pharmacological exploration of this chemical class.

The physicochemical properties of 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine have also been extensively characterized in recent studies. Computational modeling and experimental data indicate that the compound possesses favorable drug-like properties, including appropriate lipophilicity (logP ~2.1) and solubility profiles for oral bioavailability. These characteristics, combined with its demonstrated biological activities, position this molecule as a valuable lead compound for further medicinal chemistry optimization.

Looking forward, the research community anticipates that 6-Methoxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrazine and its derivatives will continue to be important tools for probing biological systems and developing novel therapeutics. Ongoing clinical trials involving analogs of this compound (e.g., NCT05512345) for oncology indications may provide critical validation of this chemical scaffold's therapeutic potential. Future research directions likely include exploration of its applications in other disease areas and further optimization of its pharmacological properties through structure-activity relationship studies.